(2Z)-4-hydroxy-6-methyl-2-[(2,3,4-trimethoxyphenyl)methylidene]-2,3-dihydro-1-benzofuran-3-one

Specification

• CAS No.: 929389-26-4
• Molecular Formula: C19H18O6
• Molecular Weight: 342.3 g/mol
• IUPAC Name: (2Z)-4-hydroxy-6-methyl-2-[(2,3,4-trimethoxyphenyl)methylidene]-1-benzofuran-3-one
• Standard InChI: InChI=1S/C19H18O6/c1-10-7-12(20)16-14(8-10)25-15(17(16)21)9-11-5-6-13(22-2)19(24-4)18(11)23-3/h5-9,20H,1-4H3/b15-9-
• Standard InChI Key: DQIDXNMZTNSJTF-DHDCSXOGSA-N
• Isomeric SMILES: CC1=CC(=C2C(=C1)O/C(=C\C3=C(C(=C(C=C3)OC)OC)OC)/C2=O)O
• SMILES: CC1=CC(=C2C(=C1)OC(=CC3=C(C(=C(C=C3)OC)OC)OC)C2=O)O
• Canonical SMILES: CC1=CC(=C2C(=C1)OC(=CC3=C(C(=C(C=C3)OC)OC)OC)C2=O)O

Introduction

Synthesis

Benzofurans can be synthesized through various methods, including the condensation of o-hydroxyacetophenones with chloroacetone or other aldehydes. This process often involves the formation of an intermediate that undergoes cyclization to form the benzofuran ring.

Biological Activities of Related Compounds

While specific data on (2Z)-4-hydroxy-6-methyl-2-[(2,3,4-trimethoxyphenyl)methylidene]-2,3-dihydro-1-benzofuran-3-one is limited, related benzofurans have shown promising biological activities:

• Anticancer Activity: Some benzofuran derivatives have demonstrated selective toxicity against cancer cell lines. For example, brominated benzofurans have shown efficacy against leukemic cells without harming non-cancerous cells.

• Antioxidant Properties: Benzofurans with hydroxyl or methoxy substituents may exhibit antioxidant activity, which can be beneficial in protecting against oxidative stress-related diseases.

Structural Characteristics

The structural characteristics of benzofurans, including the position and type of substituents, play a crucial role in determining their biological activity. The presence of a methylidene group, as in the compound of interest, can influence its reactivity and interaction with biological targets.